molecular formula C9H14Cl2N4 B8374661 1-(6-Chloropyridazin-3-yl)-1,4-diazepane hydrochloride

1-(6-Chloropyridazin-3-yl)-1,4-diazepane hydrochloride

Cat. No.: B8374661
M. Wt: 249.14 g/mol
InChI Key: PHFUCMDTUDKBLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-Chloropyridazin-3-yl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N4 and its molecular weight is 249.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14Cl2N4

Molecular Weight

249.14 g/mol

IUPAC Name

1-(6-chloropyridazin-3-yl)-1,4-diazepane;hydrochloride

InChI

InChI=1S/C9H13ClN4.ClH/c10-8-2-3-9(13-12-8)14-6-1-4-11-5-7-14;/h2-3,11H,1,4-7H2;1H

InChI Key

PHFUCMDTUDKBLB-UHFFFAOYSA-N

Canonical SMILES

C1CNCCN(C1)C2=NN=C(C=C2)Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 300 parts of hexahydro-1H-1,4-diazepine in 900 parts of methylbenzene Were added 75 parts of 3,6-dichloropyridazine. The whole was stirred and refluxed for 4 hours. The reaction mixture was evaporated. Water was added to the residue. The product was extracted with trichloromethane. The extract was dried, filtered and evaporated. The residue was converted into the hydrochloride salt in 2-propanol and ethanol. The salt was filtered off and dried, yielding 28 parts (22%) of 1-(6-chloro-3-pyridazinyl)-hexahydro-1H-1,4-diazepine monohydrochloride (compound 215).
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